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Compound of Interest

Compound Name: Perfluorotributylamine

Cat. No.: B110022

For Researchers, Scientists, and Drug Development Professionals

Introduction

Perfluorotributylamine (PFTBA), identified by CAS number 311-89-7, is a fully fluorinated
tertiary amine. Its chemical structure, in which all hydrogen atoms in tributylamine are replaced
by fluorine atoms, imparts remarkable chemical inertness, thermal stability, and a high capacity
for dissolving gases. These properties have led to its use in a variety of specialized industrial
and research applications, most notably as a calibration compound in mass spectrometry and
as a component in the development of artificial blood substitutes. This guide provides a
comprehensive overview of the properties, uses, and relevant experimental methodologies
associated with Perfluorotributylamine.

Chemical and Physical Properties

The unique physicochemical properties of Perfluorotributylamine are central to its
applications. The substitution of hydrogen with fluorine atoms leads to a molecule with high
density, low surface tension, and poor intermolecular attractions, resulting in a low boiling point
for its molecular weight.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b110022?utm_src=pdf-interest
https://www.benchchem.com/product/b110022?utm_src=pdf-body
https://www.benchchem.com/product/b110022?utm_src=pdf-body
https://www.benchchem.com/product/b110022?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Property Value

Molecular Formula C12F27N

Molecular Weight 671.09 g/mol
Appearance Colorless liquid
Boiling Point 178 °C

Melting Point -52 °C

Density 1.883 g/mL at 25 °C

Vapor Pressure

1.3 mmHg at 25 °C

Solubility

Insoluble in water; soluble in some fluorinated

solvents.

Refractive Index

n20/D 1.3

Primary Applications and Uses

Perfluorotributylamine's distinct properties make it suitable for a range of specialized

applications:
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Application

Description

Mass Spectrometry Calibrant

Due to its predictable fragmentation pattern
upon electron ionization, PFTBA is widely used
to calibrate the mass axis of mass
spectrometers. It provides a series of well-

defined peaks over a broad mass range.

Avrtificial Blood Substitutes

PFTBA can dissolve large volumes of oxygen
and carbon dioxide, making it a candidate for
use in perfluorocarbon-based artificial blood
substitutes. It is a key component in Fluosol, an

early artificial blood product.

Electronic Cooling and Testing

Its high thermal stability and dielectric properties
make it an effective heat transfer fluid for

cooling electronic components, such as in vapor
phase soldering and liquid burn-in testing. It also

serves as an indicator fluid for leak testing.

Solvent

PFTBA is used as a solvent for specialized
applications, such as for computer disc drive

lubrication.

Refrigerant Component

It is used as an ingredient in some refrigerant

formulations.

Experimental Protocols

Mass Spectrometry Calibration

Perfluorotributylamine is a standard for tuning and calibrating mass spectrometers,

particularly in electron ionization (El) mode.

Objective: To calibrate the mass-to-charge ratio (m/z) axis of a mass spectrometer to ensure

accurate mass assignments.

Materials:

e Mass spectrometer with an electron ionization source
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o Perfluorotributylamine (PFTBA) standard solution
¢ Gas chromatograph (for GC-MS applications) or a direct insertion probe
Procedure:

 Introduce a small amount of PFTBA into the ion source of the mass spectrometer. This can
be done via a heated direct insertion probe or by injection into a GC-MS system.

e Acquire a mass spectrum of PFTBA in El mode.

« |dentify the characteristic fragment ions of PFTBA in the resulting spectrum. Key calibrant
ions and their nominal m/z values include:

o 69 (CFs*)

o 131 (CsFs*)

o 219 (CaFs*)

o 264 (CsF1oN*)
o 414 (CsF1sN*)
o 502 (CoF20N*)

o Use the known, precise masses of these fragments to create a calibration curve that
correlates the measured signal to the actual m/z value across the desired mass range.

o Apply this calibration to all subsequent sample analyses to ensure high mass accuracy.

Synthesis of Perfluorotributylamine

The industrial synthesis of Perfluorotributylamine is primarily achieved through the Simons
process of electrochemical fluorination.
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Electrochemical Fluorination (Simons Process)

Tributylamine Anhydrous Hydrogen Fluoride
N(CaHo)3 (Solvent and Fluorine Source)

Electrolytic Cell
(Nickel Anode)

(CaHo)3 + 27HF — N(CaF9)3 + 27H2

Crude Perfluorotributylamine
and Byproducts

:

Washing
(Water and Alkali)

;

Drying

i

Fractional Distillation

Pure Perfluorotributylamine

(CAS 311-89-7)

Click to download full resolution via product page

Industrial Synthesis of Perfluorotributylamine
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Workflow for Mass Spectrometry Calibration

The following diagram illustrates the general workflow for using Perfluorotributylamine to
calibrate a mass spectrometer.
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Mass Spectrometer Calibration Workflow
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:
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 To cite this document: BenchChem. [An In-depth Technical Guide to Perfluorotributylamine
(CAS 311-89-7)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b110022#cas-number-311-89-7-properties-and-uses]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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